Cas no 2138303-71-4 (3-(1-aminoethyl)-1-(2,2-difluoroethyl)-1H-pyrazol-4-ol)

• Product Name: 3-(1-aminoethyl)-1-(2,2-difluoroethyl)-1H-pyrazol-4-ol
• CAS No: 2138303-71-4
• MF: C₇H₁₁F₂N₃O
• MW: 191.17854809761
• CID: 6035083
• PubChem ID: 165787303
• Update Time: 2025-05-21

3-(1-aminoethyl)-1-(2,2-difluoroethyl)-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminoethyl)-1-(2,2-difluoroethyl)-1H-pyrazol-4-ol
• 2138303-71-4
• EN300-803906

• Inchi： 1S/C7H11F2N3O/c1-4(10)7-5(13)2-12(11-7)3-6(8)9/h2,4,6,13H,3,10H2,1H3
• InChI Key： CCHOBGATWZFYLF-UHFFFAOYSA-N
• SMILES： FC(CN1C=C(C(C(C)N)=N1)O)F

Computed Properties

• Exact Mass: 191.08701831g/mol
• Monoisotopic Mass: 191.08701831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-(1-aminoethyl)-1-(2,2-difluoroethyl)-1H-pyrazol-4-ol

Introduction to 3-(1-aminoethyl)-1-(2,2-difluoroethyl)-1H-pyrazol-4-ol (CAS No. 2138303-71-4)

The compound 3-(1-aminoethyl)-1-(2,2-difluoroethyl)-1H-pyrazol-4-ol, identified by its CAS number 2138303-71-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazole family, a scaffold that has garnered considerable attention due to its versatile biological activities and structural properties. The presence of both amino and fluoro substituents in its molecular structure imparts unique chemical and pharmacological characteristics, making it a promising candidate for further exploration in drug discovery and development.

Pyrazole derivatives are well-documented for their role in various therapeutic applications, including antiviral, anti-inflammatory, and anticancer agents. The specific arrangement of functional groups in 3-(1-aminoethyl)-1-(2,2-difluoroethyl)-1H-pyrazol-4-ol enhances its potential as a bioactive molecule. The aminoethyl side chain provides a site for hydrogen bonding and interaction with biological targets, while the 2,2-difluoroethyl group introduces fluorine atoms, which are known to improve metabolic stability and binding affinity. These features make the compound an intriguing subject for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the importance of fluorinated pyrazoles in medicinal chemistry. The incorporation of fluorine atoms can modulate the electronic properties of molecules, leading to enhanced potency and selectivity. In particular, the difluoroethyl moiety has been shown to enhance lipophilicity and improve oral bioavailability, critical factors for drug efficacy. The current research landscape suggests that compounds like 3-(1-aminoethyl)-1-(2,2-difluoroethyl)-1H-pyrazol-4-ol could serve as key intermediates in the synthesis of next-generation pharmaceuticals.

The synthesis of 3-(1-aminoethyl)-1-(2,2-difluoroethyl)-1H-pyrazol-4-ol involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the formation of the pyrazole ring followed by functional group modifications to introduce the aminoethyl and difluoroethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methodologies align with contemporary trends in synthetic chemistry, emphasizing efficiency and sustainability.

In terms of biological activity, preliminary investigations suggest that 3-(1-aminoethyl)-1-(2,2-difluoroethyl)-1H-pyrazol-4-ol exhibits promising properties in vitro. Studies indicate potential interactions with enzymes and receptors involved in critical biological pathways. For instance, its structure may allow it to inhibit certain kinases or modulate immune responses. While comprehensive preclinical data is still under development, these early findings underscore its therapeutic potential.

The pharmaceutical industry is increasingly leveraging computational modeling and high-throughput screening to accelerate drug discovery. 3-(1-aminoethyl)-1-(2,2-difluoroethyl)-1H-pyrazol-4-ol fits well within this framework, as its molecular characteristics can be readily modeled to predict interactions with biological targets. Such computational approaches not only save time but also provide insights into structure-activity relationships (SAR), guiding further optimization efforts.

Future directions for research on 3-(1-aminoethyl)-1-(2,2-difluoroethyl)-1H-pyrazol-4-ol include exploring its pharmacokinetic profile and toxicological safety. Understanding how the compound behaves within living systems is essential before it can be advanced into clinical trials. Collaborative efforts between synthetic chemists and biologists will be crucial in unraveling its full potential as a therapeutic agent.

The broader significance of this compound lies in its contribution to the growing library of fluorinated heterocycles used in drug development. As research continues to uncover new applications for these molecules, compounds like 3-(1-aminoethyl)-1-(2,2-difluoroethyl)-1H-pyrazol-4-ol will play a vital role in addressing unmet medical needs. Their unique structural features offer a foundation for designing molecules with improved efficacy and reduced side effects.

In conclusion, 3-(1-aminoethyl)-1-(2,2-difluoroethyl)-1H-pyrazol-4-ol (CAS No. 2138303-71-4) represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its combination of functional groups and favorable physicochemical properties position it as a valuable asset in the quest for novel therapeutics. As research progresses, this compound is poised to make significant contributions to the field of medicinal chemistry.